Cas no 143706-78-9 (1H-Pyrazol-5-ol, 1-butyl-3-(trifluoromethyl)-)

1H-Pyrazol-5-ol, 1-butyl-3-(trifluoromethyl)-, is a fluorinated pyrazole derivative with notable chemical properties due to its trifluoromethyl and butyl substituents. The trifluoromethyl group enhances its electron-withdrawing characteristics, making it valuable in synthetic chemistry as an intermediate for pharmaceuticals, agrochemicals, and specialty materials. The butyl chain improves solubility in organic solvents, facilitating its use in various reaction conditions. This compound’s structural features contribute to its stability and reactivity, particularly in heterocyclic synthesis and functional group transformations. Its well-defined molecular structure ensures consistency in applications requiring precise chemical modifications, making it a reliable choice for research and industrial processes.

1H-Pyrazol-5-ol, 1-butyl-3-(trifluoromethyl)- structure

143706-78-9 structure

Product Name:1H-Pyrazol-5-ol, 1-butyl-3-(trifluoromethyl)-

CAS No:143706-78-9

MF:C₈H₁₁F₃N₂O

MW:208.180952310562

CID:3745323

PubChem ID:15144918

Update Time:2025-05-21

1H-Pyrazol-5-ol, 1-butyl-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrazol-5-ol, 1-butyl-3-(trifluoromethyl)-
- 1-Butyl-3-(trifluoromethyl)-1h-pyrazol-5-ol
- AKOS015362463
- OADRKBIIUQIPJV-UHFFFAOYSA-N
- 143706-78-9
- SCHEMBL756979
- 1-butyl-3-(trifluoromethyl)pyrazol-5-one
- Inchi： 1S/C8H11F3N2O/c1-2-3-4-13-7(14)5-6(12-13)8(9,10)11/h5,14H,2-4H2,1H3
- InChI Key： OADRKBIIUQIPJV-UHFFFAOYSA-N
- SMILES： N1(CCCC)C(O)=CC(C(F)(F)F)=N1

Computed Properties

Exact Mass: 208.08234746Da
Monoisotopic Mass: 208.08234746Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 260
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 32.3Å²

1H-Pyrazol-5-ol, 1-butyl-3-(trifluoromethyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00869665-1g	1-BUtyl-3-(trifluoromethyl)-1h-pyrazol-5-ol	143706-78-9	95%	1g	￥2380.0	2023-02-24
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1586644-1g	1-Butyl-3-(trifluoromethyl)-1H-pyrazol-5-ol	143706-78-9	98%	1g	￥3332	2023-02-25